Cas no 2408975-46-0 (tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate)

• Product Name: tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate
• CAS No: 2408975-46-0
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6035962
• PubChem ID: 165780548
• Update Time: 2025-05-21

tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408975-46-0
• EN300-7548014
• tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate

• Inchi： 1S/C14H18N4O3/c1-14(2,3)21-13(20)15-10-4-6-12(7-5-10)18-8-11(9-19)16-17-18/h4-8,19H,9H2,1-3H3,(H,15,20)
• InChI Key： GWIJXMMFKIQECE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)N1C=C(CO)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.3Ų

Additional information on tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS No. 2408975-46-0)

The compound tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS No. 2408975-46-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and materials science. Its unique molecular structure, featuring a 1,2,3-triazole core and a hydroxymethyl functional group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in targeted drug delivery systems and as a building block for click chemistry reactions, which are pivotal in modern pharmaceutical development.

One of the most compelling aspects of tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate is its role in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine, where the demand for novel biocompatible scaffolds is rapidly growing. The compound’s carbamate moiety also enhances its stability, making it suitable for prolonged in vitro and in vivo studies. This characteristic is critical for researchers investigating kinase inhibitors or immune-modulatory agents, which are hot topics in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in CAS No. 2408975-46-0 is a hallmark of click chemistry, a technique widely adopted for its efficiency and selectivity. This has led to a surge in searches for "triazole-based drug design" and "hydroxymethyl triazole applications" across scientific databases. The compound’s compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) further underscores its utility in creating complex molecular architectures, a key focus area for researchers exploring bioorthogonal chemistry.

In addition to its pharmaceutical relevance, tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate is also being investigated for its potential in material science. Its ability to form stable covalent linkages makes it a candidate for designing smart polymers and self-healing materials. These applications are particularly relevant in the context of sustainable technology, where users frequently search for "green chemistry solutions" and "biodegradable material precursors." The compound’s hydroxymethyl group offers a handle for further functionalization, enabling the creation of tailored materials with specific mechanical or thermal properties.

Another area of growing interest is the compound’s potential in diagnostic imaging. The 1,2,3-triazole scaffold can be labeled with radionuclides or fluorescent tags, making it a valuable tool for developing molecular probes. This aligns with the increasing demand for non-invasive diagnostic techniques, as evidenced by trending searches like "triazole-based imaging agents" and "PET tracer synthesis." The versatility of CAS No. 2408975-46-0 in this domain highlights its cross-disciplinary appeal.

Quality control and scalability are critical considerations for industrial applications of tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate. Recent advancements in continuous flow chemistry have enabled more efficient large-scale production of such specialized intermediates. This is particularly relevant for manufacturers searching for "high-purity triazole derivatives" or "GMP-compliant carbamates." The compound’s robust synthetic profile ensures consistent batch-to-batch reproducibility, a key factor in regulatory compliance.

In summary, tert-butyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS No. 2408975-46-0) represents a multifaceted tool for researchers and industries alike. Its applications span from drug discovery and material science to diagnostic imaging, reflecting the compound’s adaptability to cutting-edge scientific challenges. As the demand for tailored molecular solutions continues to rise, this compound is poised to remain at the forefront of innovation in chemistry and beyond.